Cas no 2680814-73-5 (benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate)

Benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate is a specialized organic compound featuring a carbamate functional group linked to a substituted aromatic ring. Its structure, incorporating bromo, methyl, and nitro substituents, makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The bromo and nitro groups enhance reactivity for further functionalization, while the benzyl carbamate moiety offers stability and selective deprotection options. This compound is well-suited for cross-coupling reactions, nucleophilic substitutions, and other transformations requiring controlled reactivity. Its high purity and defined structure ensure reproducibility in research and industrial applications.

benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate structure

2680814-73-5 structure

Product Name:benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate

CAS No:2680814-73-5

MF:C₁₅H₁₃BrN₂O₄

MW:365.178723096848

CID:5624931

PubChem ID:162735863

Update Time:2025-10-20

benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate
- EN300-28300361
- 2680814-73-5
- Inchi： 1S/C15H13BrN2O4/c1-10-7-12(16)8-13(18(20)21)14(10)17-15(19)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
- InChI Key： ILRWREICTIGXQS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 364.00587g/mol
Monoisotopic Mass: 364.00587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 84.2Å²

benzyl N-(4-bromo-2-methyl-6-nitrophenyl)carbamate Pricemore >>

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